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Compound of Interest

Compound Name: Carbon-13C tetrachloride

CAS No.: 32488-50-9

Cat. No.: B1590105

Get Quote

Part 1: Executive Summary & Immediate Action
Card
Warning: Carbon Tetrachloride is a potent hepatotoxin, suspected human carcinogen, and

ozone-depleting substance. While Carbon-13 (

) is a stable, non-radioactive isotope, treat this material with the same rigorous safety protocols
as unlabeled

, with added vigilance regarding inventory control due to its high value.
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Critical Event Immediate Action Protocol

Skin/Eye Contact

Flush immediately with water for 15+ minutes.[1]

[2] Remove contaminated clothing.[2] Seek

medical attention.

Inhalation

Move to fresh air immediately. If breathing is

difficult, administer oxygen (trained personnel

only).

Small Spill (<100 mL)

Evacuate area. Use activated carbon or

vermiculite spill pillows. Do not use paper towels

(reactive/ineffective).

Fire

Non-combustible, but emits Phosgene (

) and HCl in fire.[1][3] Use Dry Chemical or

.[4] Do not use water (reaction risk).

Waste Code EPA RCRA Code: U211 (Toxic Waste).[1][5]

Part 2: Material Characterization & The Isotopic
Distinction
The "Mixed Waste" Trap
A common and costly error in isotope laboratories is the misclassification of stable isotopes (

,

, D) as radioactive waste.

is STABLE: It emits no ionizing radiation. It must be disposed of as hazardous chemical
waste, not radioactive waste.

is RADIOACTIVE: If your lab uses both, strict segregation is mandatory.

The Cost of Error: Disposing of non-radioactive
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into a radioactive waste stream creates "Mixed Waste." This is exponentially more expensive
to dispose of because it requires a facility licensed for both radioactive and hazardous
chemical destruction.

Protocol: Verify the Certificate of Analysis (CoA) for every bottle. Apply a secondary "NON-

RADIOACTIVE / STABLE ISOTOPE" sticker to all

waste containers to prevent downstream confusion.

Part 3: The Self-Validating Storage & Segregation
System
To ensure safety, we use a "Self-Validating" storage protocol. This means the physical

arrangement of the chemicals prevents accidental hazardous reactions.

Chemical Compatibility Logic
is a halogenated solvent.[5][6] It is incompatible with:

Chemically Active Metals: Sodium (Na), Potassium (K), Magnesium (Mg), Zinc (Zn),

Aluminum (Al) powders.[7] Risk: Violent explosion.

Strong Oxidizers: Peroxides, Nitrates.[7]

Strong Bases: Sodium Hydroxide.

Storage Workflow Diagram
The following logic gate ensures that

is never stored where it can cause a reaction or cross-contamination.
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Risk of Explosion

No Corrective Action
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Figure 1: Incoming material verification and storage logic to prevent mixed-waste errors and

chemical incompatibility events.

Part 4: Disposal Procedures
Workflow A: Standard Chemical Destruction (Primary
Path)
For 95% of laboratory applications, the material is contaminated with analytes and must be

destroyed.

Step-by-Step Protocol:

Container Selection: Use a dedicated High-Density Polyethylene (HDPE) or glass carboy. Do

not use metal containers (corrosion risk over time).
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Labeling:

Primary Label: "HAZARDOUS WASTE - HALOGENATED SOLVENT."

Constituents: List "Carbon Tetrachloride (Carbon-13)" and any co-solvents (e.g.,

"Methanol").

Hazard Checkboxes: Toxic, Carcinogen.[7][8]

Segregation: Do not mix with non-halogenated solvents (e.g., Acetone, Ethanol) if possible.

Halogenated waste is incinerated at higher temperatures and often incurs a higher disposal

fee; mixing increases the volume of this expensive stream.

Disposal: Contact your EHS officer or licensed hazardous waste contractor. The method of

destruction is High-Temperature Incineration (approx. 1200°C) with acid gas scrubbing to

capture HCl/Phosgene byproducts.

Workflow B: Isotope Recovery (High-Volume/Pure Only)
Due to the high cost of

enrichment, recovery may be economically viable if you have >500 mL of relatively pure solvent
(e.g., used only for NMR lock without reactive contaminants).

Protocol:

Purity Check: Run a quick GC-MS to verify the solvent is not degraded.

Collection: Collect in a chemically clean, amber glass bottle.

Vendor Return: Contact your isotope supplier. Some offer a credit or reclamation service for

high-purity waste. Note: This is rare for

due to shipping toxicity regulations, but worth verifying for large volumes.

Disposal Decision Tree
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Click to download full resolution via product page

Figure 2: Decision matrix for determining the most economic and compliant disposal pathway.

Part 5: Regulatory Compliance & Documentation
Failure to document hazardous waste correctly is the most common reason for regulatory fines.

EPA Waste Codes[5][9]
U211: Carbon Tetrachloride (Toxic Waste).[5]

F001/F002: Spent halogenated solvents used in degreasing (if applicable to your process).

D019: Toxicity Characteristic (if the waste fails TCLP for Carbon Tetrachloride).

Manifesting Requirement: When filling out the Hazardous Waste Manifest, clearly state:

"Waste Carbon Tetrachloride (Stable Isotope Carbon-13). RCRA Codes: U211."

Note on Ozone Depletion: Under the Montreal Protocol and Clean Air Act, intentional venting

(evaporation) of

is strictly prohibited. All disposal must occur via a closed loop to a destruction facility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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